Cas no 50326-22-2 (2H-Tetrazole-2-acetic acid, 5-(4-chlorophenyl)-, ethyl ester)

• Product Name: 2H-Tetrazole-2-acetic acid, 5-(4-chlorophenyl)-, ethyl ester
• CAS No: 50326-22-2
• MF: C₁₁H₁₁ClN₄O₂
• MW: 266.68364071846
• CID: 2730970
• PubChem ID: 863228
• Update Time: 2025-04-21

2H-Tetrazole-2-acetic acid, 5-(4-chlorophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[5-(4-chlorophenyl)tetrazol-2-yl]acetate
• 2H-Tetrazole-2-acetic acid, 5-(4-chlorophenyl)-, ethyl ester
• DTXSID50198340
• ethyl-5(4-chlorophenyl)-2h-tetrazol-2-yl-acetate
• DTXCID80120831
• Ethyl 5-(4-chlorophenyl)-2H-tetrazole-2-acetate
• 50326-22-2
• CHEMBL5483270
• AKOS000662083
• [5-(4-Chloro-phenyl)tetrazol-2-yl]acetic acid, ethyl ester
• DWTATFFXYVNHEB-UHFFFAOYSA-N
• Z17792863

• Inchi： 1S/C11H11ClN4O2/c1-2-18-10(17)7-16-14-11(13-15-16)8-3-5-9(12)6-4-8/h3-6H,2,7H2,1H3
• InChI Key： DWTATFFXYVNHEB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1N=NN(CC(=O)OCC)N=1

Computed Properties

• Exact Mass: 266.0570533Da
• Monoisotopic Mass: 266.0570533Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 69.9Ų